Cas no 1426290-03-0 (2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol)

• Product Name: 2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol
• CAS No: 1426290-03-0
• MF: C₂₀H₂₁ClF₂O₃S
• MW: 414.893750905991
• CID: 2092744
• PubChem ID: 16681307
• Update Time: 2025-08-05

2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol
• SCHEMBL4923115
• SCHEMBL4923109
• 1426290-03-0
• AKOS024464681
• 2-[4-(4-chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexyl]ethanol
• 2-(4-(4-Chlorophenylsulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol
• SCHEMBL4923117

• MDL： MFCD23183905
• Inchi： 1S/C20H21ClF2O3S/c21-15-1-4-17(5-2-15)27(25,26)20(10-7-14(8-11-20)9-12-24)18-13-16(22)3-6-19(18)23/h1-6,13-14,24H,7-12H2
• InChI Key： LIBSHEAFIYMJFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1(C2C=C(C=CC=2F)F)CCC(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 414.0867997g/mol
• Monoisotopic Mass: 414.0867997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol

Introduction to 2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol and Its Significance in Modern Chemical Biology

2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol, identified by its CAS number 1426290-03-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric elements, including a 4-chlorophenylsulfonyl group and a 2,5-difluorophenyl moiety, suggests a rich chemical profile that may contribute to its biological activity.

The structural composition of this compound is pivotal in understanding its interactions within biological systems. The cyclohexyl backbone provides a stable scaffold, while the ethanol side chain introduces a polar region that could facilitate binding to biological targets. Furthermore, the 4-chlorophenylsulfonyl group is known for its ability to modulate enzyme activity, making it a valuable component in drug design. In contrast, the 2,5-difluorophenyl substituent enhances lipophilicity and metabolic stability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). This compound’s unique structural features make it a promising candidate for such applications. Studies have indicated that molecules containing sulfonyl groups can interact with specific amino acid residues in proteins, potentially leading to the development of inhibitors or activators for various biological pathways. The 4-chlorophenylsulfonyl moiety, in particular, has been shown to exhibit inhibitory effects on certain kinases and transcription factors.

The 2,5-difluorophenyl group further enhances the compound’s potential by improving its bioavailability and resistance to metabolic degradation. These properties are essential for ensuring that the molecule remains active within the body long enough to exert its therapeutic effects. Additionally, the cyclohexyl ring contributes to steric hindrance, which can be exploited to optimize binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies using 2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol have revealed potential interactions with various enzymes and receptors. For instance, preliminary simulations suggest that this compound may bind to enzymes involved in inflammation pathways, offering a novel approach to treating inflammatory diseases.

The pharmaceutical industry has been increasingly interested in developing drugs that target specific signaling pathways implicated in diseases such as cancer and neurodegenerative disorders. The structural features of this compound make it a versatile tool for exploring new therapeutic strategies. The 4-chlorophenylsulfonyl group has been implicated in modulating pathways associated with cell proliferation and survival, while the 2,5-difluorophenyl moiety may contribute to enhancing drug penetration across biological membranes.

In conclusion,2-(4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexyl)ethanol (CAS no. 1426290-03-0) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features and potential interactions with biological targets make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing some of the most pressing challenges in medicine today.